Cas no 170844-68-5 (ethyl 3-(pyridin-2-ylmethyl)piperidine-3-carboxylate dihydrochloride)

• Product Name: ethyl 3-(pyridin-2-ylmethyl)piperidine-3-carboxylate dihydrochloride
• CAS No: 170844-68-5
• MF: C₁₄H₂₂Cl₂N₂O₂
• MW: 321.242681980133
• MDL: MFCD03840053
• CID: 2108848
• PubChem ID: 17998825
• Update Time: 2025-05-25

ethyl 3-(pyridin-2-ylmethyl)piperidine-3-carboxylate dihydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(pyridin-2-ylmethyl)piperidine-3-carboxylate dihydrochloride
• 3-Pyridin-2-ylmethylpiperidine-3-ethylcarboxylate DiHCl
• AKOS025404187
• AR1304
• MFCD03840053
• ETHYL 3-(PYRIDIN-2-YLMETHYL)PIPERIDINE-3-CARBOXYLATE 2HCL
• DA-09374
• 3-pyridin-2-ylmethylpiperidine-3-ethylcarboxylate dihydrochloride
• 170844-68-5
• AS-45083
• CS-0172286
• 3-Piperidinecarboxylic acid, 3-(2-pyridinylmethyl)-, ethyl ester,dihydrochloride
• Ethyl3-(pyridin-2-ylmethyl)piperidine-3-carboxylate dihydrochloride
• ethyl 3-(pyridin-2-ylmethyl)piperidine-3-carboxylate;dihydrochloride

• MDL： MFCD03840053
• Inchi： 1S/C14H20N2O2.2ClH/c1-2-18-13(17)14(7-5-8-15-11-14)10-12-6-3-4-9-16-12;;/h3-4,6,9,15H,2,5,7-8,10-11H2,1H3;2*1H
• InChI Key： POGQTHIQMCYEER-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(CC)C(C1(CC2C=CC=CN=2)CNCCC1)=O

Computed Properties

• Exact Mass: 320.106
• Monoisotopic Mass: 320.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 283
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.2A^2

Experimental Properties

• Color/Form: Yellow to Brown Liquid

ethyl 3-(pyridin-2-ylmethyl)piperidine-3-carboxylate dihydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on ethyl 3-(pyridin-2-ylmethyl)piperidine-3-carboxylate dihydrochloride

Ethyl 3-(Pyridin-2-ylmethyl)piperidine-3-carboxylate Dihydrochloride: A Comprehensive Overview

Ethyl 3-(pyridin-2-ylmethyl)piperidine-3-carboxylate dihydrochloride, with the CAS number 170844-68-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring with a pyridine substituent and an ethyl carboxylate group, all within a dihydrochloride salt form. The piperidine ring is a six-membered cyclic amine, while the pyridine moiety introduces aromaticity and potential for hydrogen bonding interactions. The ethyl carboxylate group adds to the compound's solubility and bioavailability, making it a promising candidate for various applications.

Recent studies have highlighted the potential of ethyl 3-(pyridin-2-ylmethyl)piperidine-3-carboxylate dihydrochloride in drug discovery and development. Researchers have explored its role as a ligand in metalloenzyme inhibition, particularly in the context of zinc-dependent enzymes. The compound's ability to coordinate with metal ions has been extensively studied, revealing its potential as a therapeutic agent in conditions such as Alzheimer's disease and cancer, where metalloenzymes play a critical role.

The synthesis of ethyl 3-(pyridin-2-ylmethyl)piperidine-3-carboxylate dihydrochloride involves a multi-step process that includes nucleophilic substitution and cyclization reactions. The use of microwave-assisted synthesis has been reported to significantly enhance the reaction efficiency and yield, making it more feasible for large-scale production. This approach not only reduces reaction time but also minimizes the formation of by-products, ensuring a higher purity of the final product.

In terms of pharmacokinetics, ethyl 3-(pyridin-2-ylmethyl)piperidine-3-carboxylate dihydrochloride exhibits favorable absorption and distribution properties. Preclinical studies have demonstrated its ability to cross the blood-brain barrier, which is crucial for its potential application in treating central nervous system disorders. Additionally, the compound has shown low toxicity in acute toxicity studies, suggesting a favorable safety profile for further clinical development.

The structural versatility of ethyl 3-(pyridin-2-ylmethyl)piperidine-3-carboxylate dihydrochloride has also made it an attractive scaffold for medicinal chemistry efforts. By modifying the substituents on the pyridine ring or altering the piperidine structure, researchers can explore a wide range of biological activities. For instance, substituting the pyridine moiety with other heterocycles has been shown to modulate binding affinity to various targets, offering a platform for designing highly specific inhibitors.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's interactions with biological targets. Molecular docking studies have revealed key residues responsible for binding affinity, providing insights into rational drug design strategies. These studies have also highlighted potential off-target effects, which are being addressed through iterative optimization of the compound's structure.

Ethical considerations in drug development are paramount when working with compounds like ethyl 3-(pyridin-2-ylmethyl)piperidine-3-carboxylate dihydrochloride. Ensuring compliance with regulatory standards and conducting thorough safety assessments are essential steps before advancing into clinical trials. The compound's development must adhere to guidelines set by regulatory bodies such as the FDA and EMA to ensure patient safety and efficacy.

In conclusion, ethyl 3-(pyridin-2-ylmethyl)piperidine-3-carboxylate dihydrochloride represents a promising lead compound with diverse applications in drug discovery and chemical synthesis. Its unique structure, favorable pharmacokinetic properties, and potential therapeutic applications make it an area of active research interest. As ongoing studies continue to uncover new insights into its biological activity and mechanisms of action, this compound holds great promise for advancing medical treatments in various disease areas.